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  4. (1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
(1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile (1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 445462-72-6
VCID: VC0459173
InChI: InChI=1S/C29H26ClN3OS/c30-22-2-3-23-20(10-22)1-4-24-29(15-31,16-32)25(21-5-6-35-14-21)26(33(23)24)27(34)28-11-17-7-18(12-28)9-19(8-17)13-28/h1-6,10,14,17-19,24-26H,7-9,11-13H2/t17?,18?,19?,24-,25-,26+,28?/m1/s1
SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CSC=C7
Molecular Formula: C29H26ClN3OS
Molecular Weight: 500.1g/mol

(1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile

CAS No.: 445462-72-6

Main Products

VCID: VC0459173

Molecular Formula: C29H26ClN3OS

Molecular Weight: 500.1g/mol

(1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile - 445462-72-6

CAS No. 445462-72-6
Product Name (1S,2R,3Ar)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Molecular Formula C29H26ClN3OS
Molecular Weight 500.1g/mol
IUPAC Name (1S,2R,3aR)-1-(adamantane-1-carbonyl)-7-chloro-2-thiophen-3-yl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile
Standard InChI InChI=1S/C29H26ClN3OS/c30-22-2-3-23-20(10-22)1-4-24-29(15-31,16-32)25(21-5-6-35-14-21)26(33(23)24)27(34)28-11-17-7-18(12-28)9-19(8-17)13-28/h1-6,10,14,17-19,24-26H,7-9,11-13H2/t17?,18?,19?,24-,25-,26+,28?/m1/s1
Standard InChIKey FTHLFQTXYHAVLJ-IFQHBXIOSA-N
Isomeric SMILES C1C2CC3CC1CC(C2)(C3)C(=O)[C@@H]4[C@H](C([C@@H]5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CSC=C7
SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CSC=C7
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C(=O)C4C(C(C5N4C6=C(C=C5)C=C(C=C6)Cl)(C#N)C#N)C7=CSC=C7
PubChem Compound 11838435
Last Modified Nov 11 2021
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